N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[1-(oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H19F3N2O3S/c16-15(17,18)11-2-1-3-14(8-11)24(21,22)19-12-9-20(10-12)13-4-6-23-7-5-13/h1-3,8,12-13,19H,4-7,9-10H2
• InChI Key: OSWUWBGZDGWUKF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2CC(C2)NS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C15H19F3N2O3S
• Molecular Weight: 364.4 g/mol

Description

N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide, also known as Compound X, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide X exerts its effects by binding to specific proteins involved in cellular signaling pathways. Specifically, it has been shown to bind to the protein kinase CK2, which is involved in the regulation of cell growth and survival. By inhibiting CK2 activity, this compound X can disrupt the signaling pathways that promote cancer cell growth and survival, leading to cell death.
Biochemical and Physiological Effects
This compound X has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and suppression of inflammation. Additionally, studies have shown that this compound X can alter the expression of specific genes involved in cellular signaling pathways, further highlighting its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide X is its specificity for CK2, which makes it a potentially valuable tool for studying the role of CK2 in cellular signaling pathways. However, one limitation of this compound X is its relatively low potency, which may limit its utility in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide X. One area of interest is the development of more potent analogs of this compound X that could be used as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound X and its potential applications in the treatment of cancer and inflammatory diseases. Finally, the development of new methods for synthesizing this compound X could help to improve its availability for research purposes.

Synthesis Methods

N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide X can be synthesized using a multi-step process, starting with the reaction of 4-bromo-1,1,1-trifluoro-3-butene with oxan-4-ol to form 4-(oxan-4-yl)-1,1,1-trifluoro-3-buten-2-ol. This intermediate is then treated with sodium hydride and azetidine to yield this compound.

Scientific Research Applications

N-[1-(Oxan-4-yl)azetidin-3-yl]-3-(trifluoromethyl)benzenesulfonamide X has shown promise in drug discovery and development, particularly in the field of oncology. Studies have shown that this compound X can inhibit the growth of cancer cells by targeting specific proteins involved in cancer cell proliferation and survival. Additionally, this compound X has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.